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Compound of Interest

Compound Name: Ep300/CREBBP-IN-2

Cat. No.: B15140443 Get Quote

For researchers, scientists, and drug development professionals, the safe handling of potent

chemical compounds is paramount. This guide provides essential safety and logistical

information for the personal protective equipment (PPE) required when working with

Ep300/CREBBP-IN-2, a potent and orally active inhibitor of the histone acetyltransferases

(HATs) EP300 and CREBBP.

While a specific Safety Data Sheet (SDS) for Ep300/CREBBP-IN-2 is not publicly available,

this document outlines best practices for handling this and other potent chemical inhibitors in a

laboratory setting. The following procedures are based on general guidelines for managing

hazardous chemicals and are designed to minimize exposure risk and ensure a safe research

environment.

Chemical and Physical Properties
A summary of the known quantitative data for Ep300/CREBBP-IN-2 is provided below. This

information is critical for understanding the compound's basic characteristics.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b15140443?utm_src=pdf-interest
https://www.benchchem.com/product/b15140443?utm_src=pdf-body
https://www.benchchem.com/product/b15140443?utm_src=pdf-body
https://www.benchchem.com/product/b15140443?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15140443?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value

Molecular Formula C₂₆H₂₇F₃N₄O₄[1][2]

Molecular Weight 516.51 g/mol [1][2]

Appearance Solid[2]

IC₅₀ for EP300 0.052 µM[1]

IC₅₀ for CREBBP 0.148 µM[1]

Personal Protective Equipment (PPE) Protocol
A multi-layered approach to PPE is essential when handling potent compounds like

Ep300/CREBBP-IN-2. The following table outlines the recommended PPE for various

laboratory activities involving this inhibitor.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.abmole.com/products/ep300-crebbp-in-2.html
https://cymitquimica.com/products/TM-T73921/2259641-59-1/ep300crebbp-in-2/
https://www.abmole.com/products/ep300-crebbp-in-2.html
https://cymitquimica.com/products/TM-T73921/2259641-59-1/ep300crebbp-in-2/
https://cymitquimica.com/products/TM-T73921/2259641-59-1/ep300crebbp-in-2/
https://www.abmole.com/products/ep300-crebbp-in-2.html
https://www.abmole.com/products/ep300-crebbp-in-2.html
https://www.benchchem.com/product/b15140443?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15140443?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Activity
Recommended Personal Protective
Equipment

Weighing and Aliquoting (Solid Form)

Primary: Disposable gloves (double-gloving

recommended), disposable gown, safety

glasses with side shields. Secondary: Chemical

fume hood, N95 respirator (or higher) to prevent

inhalation of fine particles.

Solution Preparation and Handling

Primary: Chemical-resistant gloves (e.g., nitrile),

lab coat or disposable gown, safety goggles.

Secondary: Chemical fume hood to control

vapors.

Cell Culture and In Vitro Assays

Primary: Disposable gloves, lab coat, safety

glasses. Secondary: Biological safety cabinet

(BSC) to maintain sterility and containment.

In Vivo Studies (Animal Handling)

Primary: Disposable gloves, solid-front gown

with tight-fitting cuffs, safety glasses.

Secondary: Ventilated animal cage changing

station.

Waste Disposal

Primary: Chemical-resistant gloves, lab coat or

gown, safety goggles. Secondary: Follow

institutional guidelines for hazardous chemical

waste.

Experimental Protocols: Step-by-Step Guidance
1. Weighing and Aliquoting Solid Ep300/CREBBP-IN-2:

Preparation: Before handling the compound, ensure a designated workspace within a

certified chemical fume hood is clean and uncluttered. Assemble all necessary equipment,

including a calibrated analytical balance, weighing paper or boat, and appropriate storage

vials.

Donning PPE: Put on a disposable gown, safety glasses with side shields, and two pairs of

disposable nitrile gloves. An N95 respirator is strongly recommended to prevent inhalation of
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any airborne powder.

Handling: Carefully transfer the desired amount of the solid compound from the stock

container to the weighing vessel using a clean spatula. Avoid creating dust.

Aliquoting: Immediately transfer the weighed compound into a pre-labeled storage vial.

Cleaning: Decontaminate the spatula and balance with an appropriate solvent (e.g., 70%

ethanol) and dispose of all contaminated disposables (gloves, weighing paper) in a

designated hazardous waste container.

2. Preparation of a Stock Solution:

Preparation: Work within a chemical fume hood. Have the weighed solid compound, the

appropriate solvent (e.g., DMSO), and sterile, labeled storage tubes ready.

Donning PPE: Wear a lab coat, safety goggles, and chemical-resistant gloves.

Dissolving: Add the appropriate volume of solvent to the vial containing the solid compound.

Cap the vial securely.

Mixing: Gently vortex or sonicate the vial until the compound is completely dissolved.

Storage: Store the stock solution at the recommended temperature (e.g., -20°C or -80°C) in

a clearly labeled, sealed container.

3. Disposal Plan:

Solid Waste: All disposable materials that have come into contact with Ep300/CREBBP-IN-2,

including gloves, gowns, weighing paper, and pipette tips, should be collected in a clearly

labeled hazardous waste bag or container.

Liquid Waste: Unused solutions containing Ep300/CREBBP-IN-2 should be collected in a

designated, sealed, and clearly labeled hazardous liquid waste container. Do not pour down

the drain.

Sharps Waste: Needles, syringes, or other sharps contaminated with the compound should

be disposed of in a designated sharps container for hazardous materials.
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Final Disposal: All hazardous waste must be disposed of according to your institution's

environmental health and safety (EHS) guidelines.

Signaling Pathway and Experimental Workflow
The EP300/CREBBP proteins are critical co-activators in many signaling pathways, regulating

gene expression through histone acetylation. Understanding this context is crucial for

researchers using inhibitors like Ep300/CREBBP-IN-2.
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Caption: Simplified signaling pathway showing the role of EP300/CREBBP and the inhibitory

action of Ep300/CREBBP-IN-2.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b15140443?utm_src=pdf-body
https://www.benchchem.com/product/b15140443?utm_src=pdf-body-img
https://www.benchchem.com/product/b15140443?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15140443?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start

Compound Preparation

Cell Culture

Treatment

Data Collection

Data Analysis

End

Click to download full resolution via product page

Caption: General experimental workflow for in vitro studies using Ep300/CREBBP-IN-2.

By adhering to these rigorous safety protocols and understanding the biological context of

Ep300/CREBBP-IN-2, researchers can minimize risks and conduct their work with confidence,
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contributing to the advancement of science while prioritizing personal and environmental safety.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. abmole.com [abmole.com]

2. cymitquimica.com [cymitquimica.com]

To cite this document: BenchChem. [Safeguarding Researchers: A Comprehensive Guide to
Handling Ep300/CREBBP-IN-2]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15140443#personal-protective-equipment-for-
handling-ep300-crebbp-in-2]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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